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Compound of Interest

Compound Name:
1,3-Benzodioxole-5-sulfonyl

chloride

Cat. No.: B056689 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 1,3-
Benzodioxole-5-sulfonyl chloride, tailored for researchers, scientists, and drug development

professionals. The following procedures are designed to ensure safe handling and compliance

with hazardous waste regulations.

Immediate Safety and Hazard Assessment
1,3-Benzodioxole-5-sulfonyl chloride is a corrosive solid that can cause severe skin burns

and eye damage.[1][2][3][4] Before beginning any handling or disposal procedures, it is critical

to understand the associated hazards and to operate within a controlled environment, such as

a chemical fume hood.[1]

Key Hazards:

Corrosive: Causes severe skin burns and eye damage.[1][3][4]

Inhalation Hazard: May cause respiratory irritation.[5] Do not breathe dust.[1]

Hazardous Decomposition: Thermal decomposition can release toxic and irritating gases,

including sulfur oxides, hydrogen chloride, carbon monoxide, and carbon dioxide.[1][6]

In case of exposure, follow these first-aid measures immediately:
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing and seek immediate medical attention.[1][2][5][6]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or

shower.[1][6]

Inhalation: Move the person to fresh air and keep at rest in a position comfortable for

breathing.[1][6]

Ingestion: Rinse mouth. Do NOT induce vomiting.[1] Seek immediate medical assistance.[1]

Personal Protective Equipment (PPE)
All personnel handling 1,3-Benzodioxole-5-sulfonyl chloride must use appropriate PPE to

prevent exposure.

PPE Category Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1]

Skin Protection
Wear protective gloves and chemical-resistant

clothing to prevent skin exposure.[6][7]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[1] Use only under a chemical fume

hood.[1]

Spill Management and Waste Collection
Accidental spills must be managed promptly and safely before proceeding with disposal.

Experimental Protocol for Small Spill Cleanup:
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Evacuate and Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume

hood.[1][6]

Wear Full PPE: Don the required PPE as detailed in the table above.

Contain Spill: For solid material, carefully sweep up and shovel into a suitable, labeled

container for disposal.[1] Avoid any action that generates dust.[1]

Decontaminate: Clean the spill area thoroughly.

Package Waste: All contaminated materials (e.g., absorbent pads, used PPE) must be

collected and placed in a designated hazardous waste container.

Step-by-Step Disposal Procedure
The primary method for the disposal of 1,3-Benzodioxole-5-sulfonyl chloride is to transfer it

to an approved and licensed hazardous waste disposal facility. Do not attempt to neutralize the

chemical in the lab without a validated protocol and proper equipment.

Prepare a Designated Waste Container:

Obtain a compatible, sealable, and clearly labeled hazardous waste container. The

container must be dry and kept closed when not in use.

The label should include: "Hazardous Waste," "Corrosive Solid, Acidic, Organic, N.O.S.

(1,3-Benzodioxole-5-sulfonyl chloride)," and the UN number "UN3261."[1]

Transfer Waste Material:

Working in a chemical fume hood and wearing full PPE, carefully transfer the waste 1,3-
Benzodioxole-5-sulfonyl chloride into the designated waste container.

If dealing with residual amounts in its original container, the entire container should be

sealed, labeled, and disposed of as hazardous waste.[1][2][5][6][8]

Segregate Waste:
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Store the waste container in a designated, secure, and well-ventilated "Corrosives Area."

[1]

Ensure the container is stored away from incompatible materials.

Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a certified

hazardous waste disposal contractor to arrange for pickup.

Provide the contractor with the Safety Data Sheet (SDS) and a full chemical inventory of

the waste container.

Documentation:

Maintain a detailed log of all hazardous waste, including the chemical name, quantity, and

date of disposal.

Chemical Hazard and Incompatibility Data
To prevent hazardous reactions, 1,3-Benzodioxole-5-sulfonyl chloride must be stored and

handled separately from incompatible materials.

Data Category Information

Incompatible Materials
Strong oxidizing agents, Strong acids, Strong

reducing agents.[1][7]

Hazardous Decomposition Products
Carbon monoxide (CO), Carbon dioxide (CO2),

Sulfur oxides, Hydrogen chloride.[1][6]

Hazardous Polymerization Does not occur.[1]

UN Number UN3261[1]

Proper Shipping Name Corrosive solid, acidic, organic, n.o.s.[1]

Mandatory Visualizations
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Start: Need to Dispose of
1,3-Benzodioxole-5-sulfonyl chloride

Step 1: Assess Hazards
- Corrosive Solid

- Inhalation Hazard

Step 2: Don Full PPE
- Safety Goggles

- Gloves
- Lab Coat

Step 3: Work in a
Chemical Fume Hood

Step 4: Prepare Labeled
Hazardous Waste Container

(UN3261)

Step 5: Carefully Transfer Waste
into Container
(Avoid Dust)

Step 6: Securely Seal Container

Step 7: Store in Designated
Corrosives Storage Area

Step 8: Contact EHS for Pickup

End: Professional Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 1,3-Benzodioxole-5-sulfonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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